![molecular formula C11H12FNO3 B1489909 2-(7-fluoro-4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid CAS No. 1031611-68-3](/img/structure/B1489909.png)
2-(7-fluoro-4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid
Overview
Description
“2-(7-fluoro-4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid” is a synthetic compound. It is related to a class of compounds that includes the commercial herbicide flumioxazin .
Synthesis Analysis
The synthesis of this compound and related compounds often starts from 5-fluoro-2-nitrophenol . The exact synthesis process for this specific compound is not detailed in the available literature.Chemical Reactions Analysis
The mode of action of this compound and related compounds, including the commercial herbicide flumioxazin, has been identified as inhibition of protoporphyrinogen oxidase (protox) .Scientific Research Applications
Chemical Synthesis and Biological Activity
2-(7-fluoro-4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid is a compound that may fall under the broader category of 1,2-benzoxazines, a class of compounds known for their synthesis through the dehydration of dihydro-oxazines obtained from nitrosopentenones. These compounds serve as electrophilic agents in various chemical reactions. The synthesis of 1,2-oxazines and their derivatives highlights their potential as chiral synthons for generating structurally complex molecules, showcasing their importance in medicinal chemistry and drug design (Sainsbury, 1991).
Synthetic Utilities and Fluorescence Applications
The chemical versatility of oxazine derivatives extends to their utility in synthesizing benzimidazoles, quinoxalines, and benzo[diazepines, emphasizing the role of o-phenylenediamines in condensing with electrophilic reagents to create compounds with significant biological applications. This synthesis pathway suggests potential roles in developing pharmaceuticals and fluorescent systems, where the oxazinic methylenes contribute to fluorescence, indicating a pathway for creating novel fluorescent markers or therapeutic agents (Ibrahim, 2011).
Advanced Oxidation Processes (AOPs)
In environmental science, advanced oxidation processes (AOPs) are used to degrade recalcitrant compounds like acetaminophen, with oxazine derivatives potentially playing a role in the degradation pathways. This application is crucial for removing harmful pharmaceuticals from water sources, thereby mitigating their environmental impact. The study of AOPs involving oxazine derivatives could lead to more effective water treatment technologies (Qutob et al., 2022).
Analytical and Biological Applications
Oxazine derivatives are also explored for their biological activities, including antibacterial, antituberculous, and analgesic properties. The structural modification of these compounds allows for the modulation of their biological effects, presenting a valuable tool for drug discovery and development. This versatility underscores the potential of oxazine derivatives in contributing to new therapeutic agents (Waisser & Kubicová, 1993).
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit various biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators .
Mode of Action
It has been suggested that similar compounds inhibit protoporphyrinogen oxidase (protox), a key enzyme in the biosynthesis of heme and chlorophyll .
Biochemical Pathways
The inhibition of protoporphyrinogen oxidase by similar compounds can disrupt the heme and chlorophyll biosynthesis pathways, leading to downstream effects such as the disruption of cellular respiration and photosynthesis .
Result of Action
The inhibition of protoporphyrinogen oxidase by similar compounds can lead to the accumulation of phototoxic protox intermediates, causing cell damage and death .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(7-fluoro-4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid . Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interaction with its target.
properties
IUPAC Name |
2-(7-fluoro-4-methyl-2,3-dihydro-1,4-benzoxazin-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO3/c1-13-8(5-11(14)15)6-16-10-4-7(12)2-3-9(10)13/h2-4,8H,5-6H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPQBQITVWXVQGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(COC2=C1C=CC(=C2)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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